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Compound of Interest

(5-Chlorothiophen-2-
Compound Name:

yl)methanethiol
CAS No.: 61675-73-8
Cat. No.: B3385187

Get Quote
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TECHNICAL GUIDE: SAFETY & HANDLING OF (5-CHLOROTHIOPHEN-2-
YL)METHANETHIOL Document ID: TG-61675-SDS | Version: 2.1 | Status: Active

PART 1: EXECUTIVE SUMMARY & CHEMICAL
IDENTITY

The Directive: This guide serves as an advanced technical supplement to a standard Safety
Data Sheet (SDS). It is designed for medicinal chemists and process engineers handling (5-
Chlorothiophen-2-yl)methanethiol, a potent nucleophile and building block often utilized in
the synthesis of Factor Xa inhibitors (e.g., Rivaroxaban analogs) and agrochemicals.

Critical Hazard Alert: As a low-molecular-weight organosulfur compound, this substance
possesses an extremely low odor threshold (ppb range). Inadequate containment will result in
facility-wide contamination and potential community complaints. It is also prone to rapid
oxidative dimerization to the disulfide if not stored under inert gas.

Chemical Identification
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Parameter Technical Specification

Chemical Name (5-Chlorothiophen-2-yl)methanethiol

Synonyms 5-Ch|oro-2-thienylmet-hyl mercaptan; 5-Chloro-
2-(mercaptomethyl)thiophene

CAS Number 61675-73-8

Molecular Formula CsHsCIS2

Molecular Weight 164.68 g/mol

Physical State Liquid (Colorless to pale yellow)

Boiling Point ~100-105 °C @ 5 mmHg (Predicted/Analogous)

Density ~1.35 g/cm?3 (Predicted)

PART 2: SYNTHESIS CONTEXT & REACTIVITY
PROFILE

Expert Insight: Understanding the reactivity of this thiol is essential for safety. Unlike simple
alkyl thiols, the thiophene ring acts as an electron-rich heterocycle, making the sulfur at the
methanethiol position highly nucleophilic but also susceptible to radical formation.

Synthesis & Application Logic

This compound is typically generated via the thiourea method or direct sulfuration of (5-
chlorothiophen-2-yl)methanol or its corresponding alkyl chloride. In drug discovery, it serves as
a "warhead" precursor or a linker moiety.

» Primary Application: Introduction of the 5-chlorothiophene maotif, a bioisostere for phenyl
groups that improves metabolic stability and lipophilicity in anticoagulants.

« Instability: The thiol group (-SH) readily oxidizes to the disulfide (R-S-S-R) upon exposure to
air. This reaction is accelerated by basic conditions and trace metals.

Visualization: Reactivity Pathways

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3385187?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

(5-Chlorothiophen-2-yl)methanethiol
(Reactive Nucleophile)

%‘mﬁm‘»
Thiolate Anion

_______________ (Active Species)
Base (NaH/K2CO3)

SN2 Attack

S-Alkylated Product
Electrophile (Drug Intermediate)
(e.g., Alkyl Halide)

Click to download full resolution via product page

Caption: Figure 1. Reactivity profile showing oxidative degradation risks vs. intended synthetic
utility.

PART 3: HAZARDS & SAFETY PROTOCOLS (SDS
CORE)

Trustworthiness: The following protocols are derived from standard operating procedures for
high-stench organosulfur compounds.

Hazard Classification (GHS)

Hazard Class Category H-Statement Description

Harmful if swallowed

Acute Toxicity Cat 4 (Oral/lnhal) H302/H332 )
or inhaled.
Skin Irritation Cat2 H315 Causes skin irritation.
o Causes serious eye
Eye Irritation Cat 2A H319 o
irritation.
o May cause an allergic
Sensitization Catl H317 ] )
skin reaction.
_ Extremely unpleasant
Organoleptic N/A Stench

odor.
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"Zero-Odor" Handling Protocol

Causality: The human nose can detect thiols at parts per billion. Standard fume hoods may not
sufficiently scrub the exhaust, leading to re-entrainment of odors into the building HVAC.

o Bleach Trap System: All reaction off-gassing must pass through a scrubber containing 10-
15% Sodium Hypochlorite (Bleach) or Potassium Permanganate solution. This oxidizes the

thiol to the non-volatile sulfonate.
e Glassware Decontamination:
o Do NOT wash glassware directly in the sink.

o Step 1: Soak all contaminated glassware in a bleach bath for 24 hours inside the fume
hood.

o Step 2: Rinse with water only after the smell is gone.

e Double-Gloving: Nitrile gloves are permeable to low-MW thiols over time. Wear double
gloves and change the outer pair immediately upon contact.

PART 4: EMERGENCY RESPONSE & SPILLAGE

Authoritative Grounding: This protocol prioritizes chemical neutralization over simple

absorption, preventing long-term odor issues.

Spill Response Workflow
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Spill Detected

Evacuate Immediate Area
(Alert Lab Personnel)

Don PPE:
Respirator (Organic Vapor),
Double Gloves, Goggles

Apply Oxidizer:
Dilute Bleach (5%) or
H202 (3%)

Wait 15-30 Minutes
(Allow Oxidation)

l

Absorb with Vermiculite
or Sand

Dispose as Chemical Waste

(Seal in Double Bag)
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Caption: Figure 2. Chemical neutralization workflow for thiol spills to prevent odor dispersion.

First Aid Measures

« Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen. Note:
Olfactory fatigue may occur; do not rely on the sense of smell to determine safety.
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» Skin Contact: Wash with soap and water, then soak the area in a dilute solution of baking
soda or use a specialized thiol-neutralizing skin cleanser if available.

e Eye Contact: Rinse cautiously with water for 15 minutes. Remove contact lenses.[1]

To maintain reagent integrity for synthesis:

o Temperature: Store at 2-8°C (Refrigerator).

e Atmosphere: Must be stored under Argon or Nitrogen. The thiol is sensitive to air oxidation.

o Container: Amber glass with a PTFE-lined septum cap. Parafilm is insufficient; use electrical
tape or a secondary containment jar containing activated charcoal.

PART 6: REFERENCES

o Chemical Identity & CAS:5-chloro-2-mercaptomethyl-thiophene (CAS 61675-73-8). MolAid
Chemical Database. Retrieved from [Link]

o General Thiol Handling:Methanethiol Safety Data Sheet (General Thiol Hazards). Air Liquide.
Retrieved from [Link]

» Building Block Data:Building Blocks Catalogue (Ref: EN300-747078). Namiki Shoji Co., Ltd.
Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3385187/docs#safety-data-sheet-sds-for-5-
chlorothiophen-2-yl-methanethiol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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